Cas no 1245514-78-6 (6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one)

• Product Name: 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one
• CAS No: 1245514-78-6
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• MDL: MFCD18711529
• CID: 4779549
• PubChem ID: 58198105
• Update Time: 2026-02-27

6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2',3',5',6'-TETRAHYDROSPIRO[INDENE-2,4'-PYRAN]-1(3H)-ONE
• 6-bromospiro[3H-indene-2,4'-oxane]-1-one
• 6-bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1 (3H)-one
• 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3 H)-one
• AKOS027328796
• CS-0172959
• 1245514-78-6
• MFCD18711529
• YAYQYDYHADUGLU-UHFFFAOYSA-N
• SCHEMBL27840
• AS-35902
• 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one

• MDL： MFCD18711529
• Inchi： 1S/C13H13BrO2/c14-10-2-1-9-8-13(3-5-16-6-4-13)12(15)11(9)7-10/h1-2,7H,3-6,8H2
• InChI Key： YAYQYDYHADUGLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(CCOCC1)C2)=O

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one

Introduction to 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one (CAS No. 1245514-78-6)

6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one, identified by its Chemical Abstracts Service (CAS) number 1245514-78-6, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic lactone derivative exhibits a unique architectural framework, combining a brominated indene core with a tetrahydropyranone moiety, which makes it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one features a spirocyclic connection between an indene ring and a pyranone ring, with a bromine substituent at the 6-position of the indene moiety. This specific arrangement introduces various functional handles that can be exploited for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, making it an attractive scaffold for drug development.

In recent years, spirocyclic compounds have emerged as a class of molecules with significant pharmacological potential. The spirocyclic core often enhances metabolic stability and binding affinity, attributes that are highly valued in drug design. Among these, lactones and their derivatives have been extensively studied for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The bromo substituent in 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one further enhances its utility as a building block, as bromine can participate in various chemical reactions such as cross-coupling reactions, allowing for the introduction of additional functional groups.

The tetrahydropyranone ring in the molecule contributes to its overall rigidity and stability, which are critical factors in maintaining the bioactivity of pharmaceutical compounds. This structural motif is also known to influence the electronic properties of the molecule, affecting its interactions with biological targets. The combination of these features makes 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one a versatile intermediate for the synthesis of more complex molecules.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify promising candidates for drug discovery. Virtual screening techniques have been employed to evaluate the binding affinity of 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one to various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammatory diseases. For instance, computational models suggest that this compound may interact with kinases and proteases that are overexpressed in certain tumor types.

In vitro experiments have further validated these predictions by demonstrating inhibitory effects on selected enzymatic targets. The bromo substituent has been shown to play a crucial role in these interactions by modulating the electronic distribution around the molecule. Additionally, the spirocyclic core appears to enhance binding stability by restricting conformational flexibility at key binding sites. These findings underscore the importance of structural features such as spirocycles and halogenated aromatic rings in designing effective pharmaceutical agents.

The synthesis of 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one represents a challenging but rewarding endeavor for synthetic chemists. The spirocyclic connection between the indene and pyranone rings requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct such complex frameworks more efficiently than ever before. For example, transition metal-catalyzed reactions have been utilized to form the spirocyclic bond under mild conditions.

The utility of this compound extends beyond its direct biological activity; it serves as a valuable scaffold for generating novel derivatives through structural diversification. By modifying functional groups or introducing new moieties at strategic positions within the molecule, chemists can explore new pharmacological profiles. Such derivatives may exhibit improved solubility, bioavailability, or selectivity compared to parent compounds.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one. Predictive models can analyze large datasets to predict potential bioactivities based on structural features alone. These tools have been instrumental in prioritizing compounds for experimental validation and reducing time-to-market for new drugs.

Future research directions may focus on exploring analogs of 6-Bromo-2',3',5',6'-tetrahydrospiro[indene-2,4'-pyran]-1(3H)-one that exhibit enhanced efficacy or reduced toxicity. Structural modifications could be guided by insights from crystallographic studies of protein-ligand complexes or by employing fragment-based drug design strategies. Additionally, biocatalytic approaches may be explored to improve synthetic routes and reduce environmental impact.

The broader implications of such research are significant for human health and disease management. By developing novel therapeutic agents based on structurally unique compounds like 6-Bromo-2',3',5','tetrahydrospiro[indene 24' pyran] 13h one, scientists aim to address unmet medical needs and improve treatment outcomes for patients worldwide. The continued exploration of this compound and its derivatives promises to contribute substantially to advancements in medicinal chemistry and pharmacology.